Cas no 672310-72-4 (5-chloro-3-ethyl-2-methyl-1H-Indole)

• Product Name: 5-chloro-3-ethyl-2-methyl-1H-Indole
• CAS No: 672310-72-4
• MF: C₁₁H₁₂ClN
• MW: 193.672681808472
• CID: 1115755
• PubChem ID: 45920842
• Update Time: 2025-04-20

5-chloro-3-ethyl-2-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-ethyl-2-methyl-1H-Indole
• DTXSID10672611
• 672310-72-4
• SCHEMBL24358704
• AQ-086/43383934
• AKOS000446144

• Inchi： 1S/C11H12ClN/c1-3-9-7(2)13-11-5-4-8(12)6-10(9)11/h4-6,13H,3H2,1-2H3
• InChI Key： VCKSJMIUNWXQDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CC)=C(C)N2

Computed Properties

• Exact Mass: 193.0658271g/mol
• Monoisotopic Mass: 193.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles